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Compound of Interest

Compound Name: LDN-193189 dihydrochloride

Cat. No.: B560336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the dissolution and preparation of stock solutions

of LDN-193189 dihydrochloride, a potent and selective inhibitor of bone morphogenetic

protein (BMP) type I receptors ALK2 and ALK3.[1][2] Proper preparation and storage of this

small molecule are critical for ensuring its stability and efficacy in various cell-based assays

and preclinical studies. These guidelines consolidate data from multiple suppliers and

published literature to ensure reproducibility and accuracy in experimental setups.

Introduction to LDN-193189 Dihydrochloride
LDN-193189 is a cell-permeable small molecule that functions as a potent inhibitor of the BMP

signaling pathway.[3] It specifically targets the type I BMP receptors ALK2 and ALK3 with high

affinity, with IC50 values of 5 nM and 30 nM, respectively.[1][2][4] By inhibiting these receptors,

LDN-193189 prevents the phosphorylation of downstream mediators Smad1, Smad5, and

Smad8, thereby blocking the canonical BMP signaling cascade.[2][3][5] This targeted inhibition

makes it a valuable tool for research in developmental biology, neurogenesis, and diseases

associated with aberrant BMP signaling, such as fibrodysplasia ossificans progressiva (FOP).

[5]
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A summary of the key chemical and physical properties of LDN-193189 dihydrochloride is

presented in Table 1. Researchers should always refer to the batch-specific certificate of

analysis provided by the supplier for the most accurate information.

Property Value Source(s)

Chemical Name

4-[6-[4-(1-

piperazinyl)phenyl]pyrazolo[1,5

-a]pyrimidin-3-yl]quinoline

dihydrochloride

[1]

Synonyms DM-3189 [5]

Molecular Formula C₂₅H₂₂N₆ · 2HCl [1][5][6]

Molecular Weight 479.4 g/mol [1][5][6]

Purity ≥98% (HPLC) [1][5][6]

Appearance Crystalline solid [5]

Storage (Solid)
-20°C, protected from light and

moisture
[5][6][7]

Stability (Solid) ≥ 4 years at -20°C [5]

Solubility of LDN-193189 Dihydrochloride
The solubility of LDN-193189 dihydrochloride can vary between suppliers and batches. It is

sparingly soluble in aqueous solutions but is soluble in organic solvents.[5] Table 2 summarizes

the reported solubility in common laboratory solvents. It is recommended to perform a small-

scale solubility test before preparing a large stock solution.
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Solvent Reported Solubility Source(s)

DMSO

2 mg/mL to 24 mg/mL

(approximately 4.17 mM to

50.06 mM)

[5][6][8]

Dimethylformamide (DMF) ~1 mg/mL [5]

Water Soluble up to 10 mM to 50 mM [2][6]

Ethanol Insoluble [8]

Note: The hydrochloride salt form of LDN-193189 is more soluble in aqueous solutions than the

free base.[9] However, for cell culture applications, preparing a concentrated stock in DMSO is

the most common and recommended practice.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LDN-193189
dihydrochloride in DMSO, a widely used concentration for cell culture experiments.

Materials:

LDN-193189 dihydrochloride (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or incubator at 37°C (optional)

Procedure:

Equilibrate: Allow the vial of LDN-193189 dihydrochloride to warm to room temperature

before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of LDN-193189 dihydrochloride. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.794 mg of the

compound (based on a molecular weight of 479.4 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the solid compound. For a 10 mM

stock, if you weigh out 10 mg, you would add 2.086 mL of DMSO.[7]

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If precipitate is

observed, the solution can be warmed to 37°C for 2-5 minutes to aid in solubilization.[3][7]

Sterilization (Optional): For cell culture applications, the stock solution can be filter-sterilized

using a 0.2 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[3][7] Stock

solutions in DMSO are reported to be stable for at least 6 months at -20°C.[7] Some sources

suggest storage at -80°C for up to one year.[10][11]

Workflow for Preparing LDN-193189 Dihydrochloride Stock Solution:
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Figure 1: Workflow for LDN-193189 Stock Solution Preparation
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Caption: Workflow for preparing LDN-193189 stock solution.
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Preparation of Working Solutions
For cell culture experiments, the concentrated DMSO stock solution should be diluted in pre-

warmed culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that could be toxic to the

cells, typically below 0.5%, with 0.1% being a commonly recommended maximum.[3][9]

Procedure:

Thaw an aliquot of the 10 mM LDN-193189 stock solution at room temperature or in a 37°C

water bath.

Pre-warm the cell culture medium to 37°C.

Add the required volume of the stock solution to the pre-warmed medium and mix gently by

inversion or swirling. For example, to prepare 10 mL of medium with a final concentration of

10 µM, add 10 µL of the 10 mM stock solution.

Use the freshly prepared working solution immediately. It is not recommended to store

aqueous solutions of LDN-193189 for more than one day.[5]

Signaling Pathway
LDN-193189 acts on the BMP signaling pathway. The simplified canonical pathway and the

point of inhibition by LDN-193189 are illustrated in the diagram below.
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Figure 2: Simplified BMP Signaling Pathway and Inhibition by LDN-193189
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Caption: Simplified BMP signaling pathway and LDN-193189 inhibition.
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Safety Precautions
LDN-193189 dihydrochloride should be handled with care. It is intended for research use only

and is not for human or veterinary use.[2] Standard laboratory safety practices should be

followed, including wearing appropriate personal protective equipment (PPE) such as gloves, a

lab coat, and safety glasses. Avoid inhalation of the powder and contact with skin and eyes. In

case of contact, wash the affected area thoroughly with water. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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